Cas no 1854611-01-0 (3-(3-Bromo-4-methylphenoxy)propan-1-amine)

• Product name: 3-(3-Bromo-4-methylphenoxy)propan-1-amine
• CAS No: 1854611-01-0
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5057000
• PubChem ID: 145722401

3-(3-Bromo-4-methylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-methylphenoxy)propan-1-amine

• Inchi： 1S/C10H14BrNO/c1-8-3-4-9(7-10(8)11)13-6-2-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： CLAZEERDPTYTPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)OCCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2

Additional information on 3-(3-Bromo-4-methylphenoxy)propan-1-amine

Comprehensive Overview of 3-(3-Bromo-4-methylphenoxy)propan-1-amine (CAS No. 1854611-01-0)

3-(3-Bromo-4-methylphenoxy)propan-1-amine (CAS No. 1854611-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated phenoxy derivative is characterized by its unique molecular structure, which combines a 3-bromo-4-methylphenoxy moiety with a propan-1-amine chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

Recent advancements in drug discovery have highlighted the importance of brominated compounds like 3-(3-Bromo-4-methylphenoxy)propan-1-amine. Researchers are increasingly exploring its potential in designing selective kinase inhibitors, a hot topic in oncology and inflammation research. The compound's bromine substituent enhances its binding affinity to target proteins, making it a promising candidate for structure-activity relationship (SAR) studies. Additionally, its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

In the agrochemical sector, 3-(3-Bromo-4-methylphenoxy)propan-1-amine is being investigated for its role in developing novel herbicides and plant growth regulators. The phenoxy group is a common motif in herbicides, and the introduction of a bromo atom can significantly alter the compound's selectivity and potency. This aligns with the growing demand for environmentally friendly pesticides, a trend driven by global concerns over sustainable agriculture and food security.

The synthesis of 3-(3-Bromo-4-methylphenoxy)propan-1-amine typically involves a multi-step process, starting with the bromination of 4-methylphenol followed by etherification with 3-chloropropan-1-amine. Purification is achieved via column chromatography or recrystallization, ensuring high purity for research applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and assess its quality.

From a commercial perspective, the demand for 3-(3-Bromo-4-methylphenoxy)propan-1-amine is rising due to its versatility in medicinal chemistry and material science. Suppliers often highlight its high reactivity and stability under standard conditions, making it a reliable choice for industrial-scale applications. Researchers frequently search for custom synthesis services and bulk suppliers of this compound, reflecting its growing importance in R&D pipelines.

Safety and handling of 3-(3-Bromo-4-methylphenoxy)propan-1-amine require adherence to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Storage conditions typically involve cool, dry environments away from direct sunlight to maintain its stability over time.

In conclusion, 3-(3-Bromo-4-methylphenoxy)propan-1-amine (CAS No. 1854611-01-0) represents a compelling example of how brominated intermediates are driving innovation across multiple scientific disciplines. Its applications in drug development, agrochemicals, and material science underscore its relevance in addressing contemporary challenges. As research continues to uncover new uses for this compound, its role in advancing green chemistry and precision medicine is expected to expand further.